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Compound of Interest

Compound Name: 4-Bromo-3-nitrobenzonitrile

Cat. No.: B1276805

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Molecule and Its
Significance

4-Bromo-3-nitrobenzonitrile is a vital chemical intermediate, finding its utility at the
crossroads of pharmaceutical synthesis, dye manufacturing, and the development of
agricultural chemicals.[1][2] Its molecular structure, a benzene ring substituted with a bromo, a
nitro, and a cyano group, makes it a versatile building block for more complex molecules.[3]
However, the very features that make it chemically valuable also necessitate a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols. This
guide provides an in-depth examination of the material safety data for 4-Bromo-3-
nitrobenzonitrile, moving beyond a simple recitation of facts to offer a practical framework for
its safe handling, use, and disposal in a research and development setting.

Chemical & Physical Properties: A Foundation for
Safe Handling

A comprehensive understanding of a compound's physical and chemical properties is the
bedrock of safe laboratory practice. These characteristics influence everything from storage
conditions to the appropriate response in the event of a spill.
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Property Value Source
Molecular Formula C7H3BrN20:2 [415]
Molecular Weight 227.01 g/mol [41[5]
Appearance Yellow crystalline solid/powder [2][6]
Melting Point 116-120 °C [4]
Boiling Point 269 °C [6]
Density 1.81 g/cm3 [6]
Storage Temperature 2-8°C [4]

Hazard Identification and Classification: A GHS-
Informed Perspective

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information. For 4-Bromo-3-
nitrobenzonitrile, the following classifications are of primary concern:

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.[7]

These classifications underscore the importance of preventing direct contact with the
compound in its solid or aerosolized form. While specific LD50 and LC50 data for 4-Bromo-3-
nitrobenzonitrile are not readily available in the searched literature, the GHS classifications,
along with data from structurally similar compounds, suggest that it should be handled as a
substance with the potential for significant irritation upon contact. For instance, the related
compound 4-Bromobenzonitrile has a reported oral LD50 in mice of 237 mg/kg, classifying it as
toxic if swallowed.[8]

The following DOT script visualizes the core hazards associated with 4-Bromo-3-
nitrobenzonitrile.
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Primary Hazards of 4-Bromo-3-nitrobenzonitrile

4-Bromo-3-nitrobenzonitrile

/
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Serious Eye Irritation (H319)

Respiratory Irritation (H335)
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Caption: GHS Hazard Classifications for 4-Bromo-3-nitrobenzonitrile.

Safe Handling and Personal Protective Equipment
(PPE): A Proactive Approach to Exposure Control

Given its irritant properties and its role as a potent pharmaceutical intermediate, a proactive
and comprehensive approach to handling 4-Bromo-3-nitrobenzonitrile is essential. This
involves a combination of engineering controls and a stringent personal protective equipment
(PPE) regimen.

Engineering Controls

e Chemical Fume Hood: All weighing and handling of the solid compound, as well as any
reactions involving it, must be conducted in a certified chemical fume hood to minimize the
risk of inhalation.

» Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of
any potential vapors or dust.

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical to prevent skin, eye, and respiratory exposure.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles and Face
Shield

Goggles should provide a
complete seal around the
eyes. A face shield worn over
goggles is recommended
when there is a risk of

splashing.[9]

Hands

Chemical-resistant gloves

Nitrile gloves are a suitable
choice for incidental contact.
For direct handling or risk of
splash, double-gloving or the
use of heavy-duty neoprene or
butyl rubber gloves is
recommended. Gloves should
be inspected before use and
changed immediately upon

contamination.[9]

Body

Laboratory Coat

A flame-resistant lab coat
should be worn and kept fully
buttoned.[10]

Respiratory

N95 Respirator or higher

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used
when handling the powder
outside of a fume hood or if

dust formation is likely.[1][10]

The following workflow diagram illustrates the decision-making process for selecting the

appropriate level of PPE.
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PPE Selection Workflow for Handling 4-Bromo-3-nitrobenzonitrile

Start: Handling 4-Bromo-3-nitr@

Is the work being done
in a certified fume hood?

Enhanced PPE:
- Safety Goggles & Face Shield
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- Lab Coat - N95 Respirator

Proceed with work

Standard PPE:
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Caption: Decision workflow for appropriate PPE selection.

First-Aid Measures: Immediate Response to
Exposure

In the event of accidental exposure, immediate and appropriate first-aid is crucial.

¢ Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[11][12]
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o Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap
and water. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.[12][13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing and seek immediate medical attention.[13][14]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[12]

Fire-Fighting Measures: Preparedness for the
Unexpected

While 4-Bromo-3-nitrobenzonitrile is a combustible solid, it does not have a low flash point.[4]
However, in the event of a fire, appropriate measures must be taken.

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[12]

e Specific Hazards: Hazardous decomposition products formed under fire conditions may
include carbon oxides, nitrogen oxides, and hydrogen bromide gas.[1][8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[12]

Accidental Release Measures: Containment and
Cleanup

A well-rehearsed spill response plan is essential for any laboratory handling this compound.
Minor Spill (Contained within a fume hood):

e Restrict Access: Ensure the fume hood sash is lowered and access to the immediate area is
restricted.

e Don PPE: Wear the appropriate PPE as outlined above, including respiratory protection.
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e Containment: Use an inert absorbent material such as sand, vermiculite, or a commercial
spill kit to cover the spill.

o Cleanup: Carefully sweep or scoop the absorbed material into a labeled, sealed container for
hazardous waste disposal.[12]

» Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol or
acetone) followed by soap and water. All cleaning materials should be disposed of as
hazardous waste.

Major Spill (Outside of a fume hood):

Evacuate: Immediately evacuate the laboratory and alert others in the vicinity.

Isolate: Close the laboratory doors to contain the spill.

Call for Assistance: Contact your institution's Environmental Health and Safety (EHS)
department or emergency response team.

Ventilate: If it is safe to do so, increase ventilation to the area.

Toxicological Information: Understanding the Health
Risks

While specific toxicological studies on 4-Bromo-3-nitrobenzonitrile are limited, the presence
of the nitrile, nitro, and bromo functional groups suggests that it should be treated with a high
degree of caution.

o Acute Effects: As indicated by the GHS classifications, the primary acute effects are irritation
to the skin, eyes, and respiratory system.[7] Ingestion may be harmful.[1]

» Chronic Effects: There is no specific data available on the chronic toxicity of 4-Bromo-3-
nitrobenzonitrile. However, prolonged or repeated exposure to irritants can lead to more
severe tissue damage.

» Carcinogenicity and Mutagenicity: No specific data on the carcinogenicity or mutagenicity of
4-Bromo-3-nitrobenzonitrile was found in the searched literature. However, some
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haloacetonitriles and nitroaromatic compounds have shown mutagenic or carcinogenic
properties in some test systems.[7][15] Therefore, it is prudent to handle this compound as a
potential mutagen and/or carcinogen until more data is available.

Stability and Reactivity: Preventing Hazardous
Reactions

Understanding the chemical stability and reactivity of 4-Bromo-3-nitrobenzonitrile is key to
preventing hazardous situations.

» Stability: The compound is stable under recommended storage conditions (2-8°C, in a dry,
well-ventilated area).[4]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[12]

o Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products can include carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen
bromide gas.[1][8]

Disposal Considerations: Responsible Waste
Management

Proper disposal of 4-Bromo-3-nitrobenzonitrile and any contaminated materials is a critical
aspect of its life cycle in the laboratory.

o Waste Classification: As a halogenated organic compound, waste containing 4-Bromo-3-
nitrobenzonitrile should be classified as halogenated organic waste.[6]

o Waste Collection:

o Solid Waste: Collect pure compound and any contaminated solids (e.g., gloves, paper
towels, absorbent materials) in a clearly labeled, sealed container for hazardous waste.

o Liquid Waste: Collect any solutions containing the compound in a labeled, sealed
container for halogenated organic liquid waste. Do not mix with non-halogenated waste
streams.
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o Decontamination of Glassware: Rinse glassware that has been in contact with the compound
multiple times with a suitable organic solvent (e.g., acetone or ethanol). The first rinse should
be collected as hazardous waste. Subsequent rinses can be managed according to
institutional protocols. For highly toxic compounds, the first three rinses should be collected
as hazardous waste.

o Disposal Method: All waste containing 4-Bromo-3-nitrobenzonitrile must be disposed of
through a licensed hazardous waste disposal company, likely via incineration.[8] Never
dispose of this chemical down the drain or in the regular trash.

Conclusion: A Culture of Safety in Research and
Development

4-Bromo-3-nitrobenzonitrile is a valuable tool in the arsenal of the research and drug
development professional. Its utility, however, is intrinsically linked to a comprehensive
understanding of its potential hazards and a steadfast commitment to safe handling practices.
By integrating the principles outlined in this guide—from a thorough understanding of its
properties to meticulous adherence to handling and disposal protocols—scientists can mitigate
the risks associated with this compound and foster a culture of safety that is paramount to
scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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